Cas no 120103-01-7 (Octanoic acid,4-[[4-(1-oxopentyl)phenyl]azo]phenyl ester, (E)- (9CI))

• Product name: Octanoic acid,4-[[4-(1-oxopentyl)phenyl]azo]phenyl ester, (E)- (9CI)
• CAS No: 120103-01-7
• MF: C₂₅H₃₂N₂O₃
• MW: 408.533186912537
• CID: 218065
• PubChem ID: 145545

Octanoic acid,4-[[4-(1-oxopentyl)phenyl]azo]phenyl ester, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,4-[[4-(1-oxopentyl)phenyl]azo]phenyl ester, (E)- (9CI)
• [4-[(4-pentanoylphenyl)diazenyl]phenyl] octanoate
• 120103-01-7
• 4-n-Pentanoyl-4-n'-octanoyloxyazobenzene

• Inchi： InChI=1S/C25H32N2O3/c1-3-5-7-8-9-11-25(29)30-23-18-16-22(17-19-23)27-26-21-14-12-20(13-15-21)24(28)10-6-4-2/h12-19H,3-11H2,1-2H3/b27-26+
• InChI Key： SIIBFBDEHWHOOX-CYYJNZCTSA-N
• SMILES： CCCCCCCC(OC1C=CC(/N=N/C2C=CC(C(CCCC)=O)=CC=2)=CC=1)=O

Computed Properties

• Exact Mass: 408.24146
• Monoisotopic Mass: 408.24129289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 14
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.1Ų
• XLogP3: 7.5

Experimental Properties

• PSA: 68.09